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Fimepinostat Profile and Mechanism of Action

Fimepinostat (also known as CUDC-907) is a novel, oral small molecule inhibitor. Its unique dual-targeting

mechanism is the basis for its investigation in various cancers [1].

The table below summarizes its core characteristics:

Attribute Description
Drug Name Fimepinostat (CUDC-907) [1]
Classification Dual-acting inhibitor [2] [1]

Primary Targets PI13K (Class | isoforms) & Pan-Histone Deacetylase (HDAC) enzymes [2] [3] [1]

Key Mechanism Simultaneously inhibits the PI3BK-AKT-mTOR signaling pathway and HDAC activity,
leading to broad anti-tumor effects including growth arrest and apoptosis [3] [1] [4].
Preclinically, it shows greater efficacy than single-target inhibitors [2].

Main Diffuse Intrinsic Pontine Glioma (DIPG), recurrent Medulloblastoma, recurrent
Investigated High-Grade Glioma (HGG) [2] [5], Hepatocarcinoma (HCC) [3], Endometrial
Cancers Cancer [4], Small Cell Lung Cancer (SCLC) [6].
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The following diagram illustrates the signaling pathways targeted by Fimepinostat and its combined effects:
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Key Clinical Trial Design

The most comprehensive clinical information available is for the PNOCO016 trial (NCT03893487), which
was an early-phase "target validation study" [2] [5] [7]. This study was designed to answer preliminary

questions about the drug, not to measure long-term response.

¢ Primary Objective: To confirm whether fimepinostat successfully penetrates the blood-brain barrier
by measuring its concentration in tumor tissue after oral administration [2].

¢ Patient Cohorts: The study included children and young adults (ages 3-39) with specific hard-to-treat
brain tumors: newly diagnosed Diffuse Intrinsic Pontine Glioma (DIPG), recurrent Medulloblastoma, or
recurrent High-Grade Glioma (HGG) [5].

e Treatment Schedule: Patients received fimepinostat for 2-3 days before a scheduled biopsy or
surgery, and then continued treatment in maintenance cycles (once daily for 5 days each week) [2]

[5].

¢ Planned Treatment Duration: Patients could receive the drug for up to 12 months, with the
possibility of extension up to 24 months or longer if they were experiencing clinical benefit without
excessive toxicity [2] [5].

e Current Status: This study has closed to accrual and is no longer accepting new patients [2] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. fimepinostat [mycancergenome.org]

2. PNOCO016: A Target Validation Study of Fimepinostat in Children and... [pnoc.us]
3. Therapeutic Potential of CUDC-907 (Fimepinostat) for ... [pmc.ncbi.nim.nih.gov]
4. Dual PI3K and HDAC inhibitor, CUDC-907, effectively ... [frontiersin.org]

5. A Target Validation Study of Fimepinostat in Children and Young... [dana-farber.org]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s548375?utm_src=pdf-body-img
https://pnoc.us/clinical-trial/pnoc016/
https://www.dana-farber.org/clinical-trials/19-372
https://www.humanforschung-schweiz.ch/en/trial-search/study-detail/47707/translate/en/?cHash=02f197c5ee2d72d99e203b56890e6b1e
https://www.smolecule.com/products/s548375?utm_src=pdf-body
https://pnoc.us/clinical-trial/pnoc016/
https://www.dana-farber.org/clinical-trials/19-372
https://www.smolecule.com/products/s548375?utm_src=pdf-body
https://pnoc.us/clinical-trial/pnoc016/
https://www.dana-farber.org/clinical-trials/19-372
https://pnoc.us/clinical-trial/pnoc016/
https://www.dana-farber.org/clinical-trials/19-372
https://pnoc.us/clinical-trial/pnoc016/
https://www.humanforschung-schweiz.ch/en/trial-search/study-detail/47707/translate/en/?cHash=02f197c5ee2d72d99e203b56890e6b1e
https://www.smolecule.com/products/s548375?utm_src=pdf-custom-synthesis
https://www.mycancergenome.org/content/drugs/fimepinostat/
https://pnoc.us/clinical-trial/pnoc016/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8585736/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2025.1531805/full
https://www.dana-farber.org/clinical-trials/19-372
https://www.smolecule.com/products/s548375?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

6. Fimepinostat May Prolong Survival in SCLC [managedhealthcareexecutive.com]

7. A target validation study of Fimepinostat in children and ... [humanforschung-schweiz.ch]

To cite this document: Smolecule. [Fimepinostat long-term response duration validation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548375#fimepinostat-long-

term-response-duration-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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